![molecular formula C9H16Cl2N2 B6188584 1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride CAS No. 2648947-79-7](/img/new.no-structure.jpg)
1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride
Overview
Description
1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride is a chemical compound with the molecular formula C9H15ClN2. It is a derivative of pyridine, a basic heterocyclic organic compound. This compound is often used in various scientific research applications due to its unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride typically involves the reaction of pyridine derivatives with appropriate alkylating agents. . The reaction conditions often require a catalyst and controlled temperature to ensure high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors. The process includes the continuous addition of reactants and catalysts, maintaining optimal reaction conditions, and efficient purification techniques to isolate the desired product .
Chemical Reactions Analysis
Types of Reactions
1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: It can undergo nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like halides, thiols, and amines are commonly used under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction can produce various amine derivatives .
Scientific Research Applications
1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride is utilized in several scientific research fields:
Chemistry: It serves as a building block for synthesizing more complex molecules.
Biology: It is used in studies involving neurotransmitter analogs and receptor binding.
Medicine: Research on its potential therapeutic effects, particularly in the development of new drugs.
Industry: Employed in the synthesis of specialty chemicals and intermediates for pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets. It can bind to receptors or enzymes, modulating their activity. The pathways involved often include neurotransmitter systems, where it can act as an agonist or antagonist, influencing signal transduction and cellular responses .
Comparison with Similar Compounds
Similar Compounds
1-(4-(piperazin-1-yl)phenyl)pyridin-2(1H)-one: Known for its serotonin reuptake inhibition properties.
Pyrrolidine derivatives: Widely used in medicinal chemistry for their biological activity.
Uniqueness
1-[4-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride is unique due to its specific structural features, which confer distinct reactivity and binding properties. Its isopropyl group and methanamine moiety contribute to its versatility in chemical reactions and biological interactions .
Properties
CAS No. |
2648947-79-7 |
|---|---|
Molecular Formula |
C9H16Cl2N2 |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
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